Cas no 26349-75-7 (Methyl N-(thioxomethylene)alaninate)

• Product Name: Methyl N-(thioxomethylene)alaninate
• CAS No: 26349-75-7
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• MDL: MFCD09802314
• CID: 1068544
• PubChem ID: 7131460
• Update Time: 2025-04-20

Methyl N-(thioxomethylene)alaninate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(thioxomethylene)alaninate
• Methyl (2S)-2-isothiocyanatopropanoate, AldrichCPR
• DTXSID00943362
• 26349-75-7
• METHYL N-(THIOXOMETHYLENE)-L-ALANINATE
• Propanoic acid, 2-isothiocyanato-, methyl ester, (2S)-
• MFCD09802314
• Methyl N-(sulfanylidenemethylidene)alaninate
• methyl (2S)-2-isothiocyanatopropanoate
• EN300-1458864
• AKOS006345250

• MDL： MFCD09802314
• Inchi： 1S/C5H7NO2S/c1-4(6-3-9)5(7)8-2/h4H,1-2H3/t4-/m0/s1
• InChI Key： LFRBLTIOKKCLSD-BYPYZUCNSA-N
• SMILES： S=C=N[C@H](C(=O)OC)C

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Methyl N-(thioxomethylene)alaninate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives